Cas no 889451-78-9 (tert-Butyl N-3-(Thiophen-2-yl)prop-2-yn-1-ylcarbamate)

• Product Name: tert-Butyl N-3-(Thiophen-2-yl)prop-2-yn-1-ylcarbamate
• CAS No: 889451-78-9
• MF: C₁₂H₁₅NO₂S
• MW: 237.31800198555
• MDL: MFCD09040478
• CID: 4664025
• PubChem ID: 11492408
• Update Time: 2025-08-05

tert-Butyl N-3-(Thiophen-2-yl)prop-2-yn-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-(2-thienyl)-2-propyn-1-yl]-, 1,1-dimethylethyl ester
• tert-Butyl N-[3-(Thiophen-2-yl)prop-2-yn-1-yl]carbamate
• tert-Butyl N-3-(Thiophen-2-yl)prop-2-yn-1-ylcarbamate

• MDL： MFCD09040478
• Inchi： 1S/C12H15NO2S/c1-12(2,3)15-11(14)13-8-4-6-10-7-5-9-16-10/h5,7,9H,8H2,1-3H3,(H,13,14)
• InChI Key： FOMUGWYNEQYPNH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC#CC1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on tert-Butyl N-3-(Thiophen-2-yl)prop-2-yn-1-ylcarbamate

Professional Introduction to Tert-Butyl N-3-(Thiophen-2-yl)prop-2-yn-1-ylcarbamate (CAS No. 889451-78-9)

Tert-butyl N-3-(Thiophen-2-yl)prop-2-yn-1-ylcarbamate, identified by its CAS number 889451-78-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of Tert-butyl N-3-(Thiophen-2-yl)prop-2-yn-1-ylcarbamate features a combination of aromatic and alkyne functional groups, which contribute to its unique chemical reactivity and potential biological activity. The presence of a thiophene ring, a well-known heterocyclic scaffold in medicinal chemistry, suggests that this compound may possess properties suitable for interaction with biological targets. Specifically, the thiophene moiety is often associated with anti-inflammatory, antimicrobial, and anticancer activities, which have been extensively studied in various therapeutic contexts.

In recent years, there has been a growing interest in the development of carbamate-based compounds due to their diverse pharmacological effects. Carbamates are known for their ability to act as intermediates in the synthesis of active pharmaceutical ingredients (APIs) and have been explored for their potential in treating neurological disorders, pain management, and metabolic diseases. The incorporation of an alkyne group in Tert-butyl N-3-(Thiophen-2-yl)prop-2-yn-1-ylcarbamate adds another layer of complexity, enabling further functionalization and modification to tailor its biological properties.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The structural features of Tert-butyl N-3-(Thiophen-2-yl)prop-2-yn-1-ylcarbamate make it an attractive candidate for further investigation in several areas of medical research. For instance, the combination of a thiophene ring and a carbamate group could facilitate interactions with specific enzymes or receptors involved in disease pathways. This has led to its exploration as a lead compound in the search for new treatments for conditions such as cancer, inflammation, and neurodegenerative diseases.

Recent studies have highlighted the importance of heterocyclic compounds in drug design, emphasizing their role in enhancing binding affinity and selectivity towards biological targets. The thiophene ring in Tert-butyl N-3-(Thiophen-2-y)prop -2 -yn -1 -ylcarbamate is particularly noteworthy, as it has been shown to improve the pharmacokinetic properties of drugs by increasing solubility and reducing metabolic degradation. These characteristics are crucial for developing drugs that can maintain efficacy over prolonged periods and exhibit minimal side effects.

The alkyne functional group present in this compound also offers unique opportunities for chemical modification. Alkynes are versatile intermediates that can be used to introduce various substituents into a molecule, allowing for the creation of libraries of compounds with tailored biological activities. This flexibility makes Tert-butyl N -3 - (Thiophen - 2 - yl ) prop - 2 - yn - 1 - yl carbamate a valuable scaffold for medicinal chemists seeking to develop innovative therapeutic agents.

In addition to its structural advantages, Tert-butyl N -3 - (Thiophen - 2 - yl ) prop - 2 - yn - 1 - yl carbamate has shown promise in preliminary pharmacological studies. These studies have indicated that the compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For example, it has been observed to interact with targets involved in pain signaling pathways, suggesting potential applications in analgesic therapies. Furthermore, its ability to modulate inflammatory responses has been noted, which could be beneficial in treating chronic inflammatory conditions.

The synthesis of Tert-butyl N -3 - (Thiophen - 2 - yl ) prop - 2 - yn - 1 - yl carbamate involves a series of well-established organic reactions that highlight its accessibility as a research tool. The process typically begins with the preparation of key intermediates such as thiophene derivatives and propargylic carbamates. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions to form the final product. The synthetic route is designed to maximize yield and purity while minimizing side reactions, ensuring that researchers obtain high-quality material for their studies.

The growing body of research on Tert-butyl N -3 - (Thiophen - 2 - yl ) prop _ 2 _ yn _ 1 _ yl carbamate underscores its significance as a pharmacological tool. As more data becomes available on its biological activities and synthetic feasibility, this compound is likely to play an increasingly important role in drug discovery programs across academia and industry. Its unique structural features offer a rich foundation for further exploration, making it a promising candidate for developing next-generation therapeutic agents.

In conclusion, Tert-butyl N _3_ _ ( _Thiophen_ _ _2_ _ _y l ) prop _ _ 2_ _yn_ _1_ _y l carbamate (CAS No._889451_78_9)_ is a fascinating compound with significant potential in pharmaceutical research._ Its combination_of_structural_features,_including_a_thiophene_ring_and_an_alkyne_functional_group,,makes_it_an_attractive_candidate_for_further_investigation._The_compound's_potential_applications_in_treating_various_diseases,,along_with_its_synthetic_accessibility,,position_it_as_a_valuable_resource_for_researchers._As_studies_continued_to_uncover_new_insights_into_its_pharmacological_effects,,Tert-butyl_N_3_(Thiophen_2_y l )prop_2_y n_1_y l_c arbamate_is_expected_to_becom e_even_more_prominent_in_the_field_of_medicinal_ch emistry._